2-Phenyl-2,7-diazaspiro[4.5]decan-1-one hydrochloride

• IUPAC Name: 2-phenyl-2,9-diazaspiro[4.5]decan-1-one;hydrochloride
• InChI: InChI=1S/C14H18N2O.ClH/c17-13-14(7-4-9-15-11-14)8-10-16(13)12-5-2-1-3-6-12;/h1-3,5-6,15H,4,7-11H2;1H
• InChI Key: VXDTTYLRMFODJC-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCN(C2=O)C3=CC=CC=C3)CNC1.Cl
• Molecular Formula: C14H19ClN2O
• Molecular Weight: 266.76 g/mol
• CAS No.: 852338-81-9

Description

2-Phenyl-2,7-diazaspiro[4.5]decan-1-one hydrochloride is a chemical compound with the molecular formula C14H19ClN2O. It is a white to yellow solid. The IUPAC name for this compound is this compound.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H18N2O.ClH/c17-13-14(7-4-9-15-11-14)8-10-16(13)12-5-2-1-3-6-12;/h1-3,5-6,15H,4,7-11H2;1H. This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and bonds.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 266.77. It is a white to yellow solid and should be stored at +4°C.

Scientific Research Applications

Synthesis and Application in Drug Development

A practical synthesis of complex biphenyl intermediates demonstrates the evolving methodologies in chemical synthesis that could be applicable to the synthesis of "2-Phenyl-2,7-diazaspiro[4.5]decan-1-one hydrochloride" for pharmaceutical applications. Such compounds often serve as key intermediates in the manufacture of various drugs, highlighting the importance of efficient, scalable synthesis methods in drug development (Qiu et al., 2009).

Antioxidant and Antimicrobial Properties

The study of hydroxycinnamic acids (HCAs) and their structure-activity relationships reveals the significance of phenolic compounds in offering antioxidant and antimicrobial properties. This research could guide the exploration of "this compound" in similar contexts, especially if the compound exhibits phenolic characteristics that could be optimized for enhanced biological activity (Razzaghi-Asl et al., 2013).

Environmental Impact and Toxicology

Investigations into the occurrence, toxicity, and degradation of triclosan, an antimicrobial agent, underscore the environmental and toxicological considerations necessary for the application of synthetic chemicals. Research on "this compound" could similarly benefit from a comprehensive evaluation of its environmental impact and biodegradability, ensuring its safe and responsible use (Bedoux et al., 2012).

Potential in Cancer Therapy

The review on FTY720's antitumor efficacy in several cancer models illustrates the potential of certain compounds in cancer therapy. While "this compound" may not have been directly studied in this context, understanding the mechanisms through which similar compounds exert antitumor effects could inform research into its possible applications in oncology (Zhang et al., 2013).

Safety and Hazards

For safety information, please refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.